3-Hydroxyeicosanoic acid

• CAS: 67882-24-0
• Molecular Formula: C20H40O3
• Molecular Weight: 328.5 g/mol
• InChI: InChI=1S/C20H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(21)18-20(22)23/h19,21H,2-18H2,1H3,(H,22,23)
• InChIKey: XXKHCFPQYSMGCI-UHFFFAOYSA-N

3-Hydroxyeicosanoic Acid: Metabolite & Chemical Marker

3-Hydroxyeicosanoic acid (also known as 3-hydroxyicosanoic acid, 3-hydroxyarachidic acid, or β-hydroxyeicosanoic acid) is a C20 saturated long-chain fatty acid bearing a hydroxyl group at the third carbon position [1]. It belongs to the organic compound class of long-chain fatty acids (C13–C21 aliphatic tail) and the sub-class of 3-hydroxy fatty acids (3-OHFAs) [2]. With molecular formula C20H40O3 and average molecular weight 328.54 g/mol, it is a very hydrophobic molecule, practically insoluble in water, and relatively neutral [2][3]. The compound is a documented metabolite in bacteria and is recognized as a component of bacterial cell wall structures including lipopolysaccharides (LPS) and peptidolipids [1][4].

▸ Metabolite & chain-length-specific chemical marker

▸ Research tool for sEH inhibition, plant immunity, and mycobacterial taxonomy

▸ Requires careful handling due to high LogP and low aqueous solubility

• [1] HMDB: HMDB0062566. 3-hydroxyicosanoic Acid. Human Metabolome Database. 2022. View Source
• [2] Moormann M, et al. A new glycosylated lipopeptide incorporated into the cell wall of a smooth variant of Gordona hydrophobica. J Biol Chem. 1997;272(16):10729-10738. View Source
• [3] LipidBank: LBF20000HO02. 3-Hydroxyeicosanoic acid. LipidBank Database. View Source
• [4] Rund S, et al. Structural analysis of the lipopolysaccharide from Chlamydia trachomatis serotype L2. J Biol Chem. 1999;274(24):16819-16824. View Source

3-Hydroxyeicosanoic Acid: Non-Substitutable in Research

The specific C20 chain length of 3-hydroxyeicosanoic acid confers functional and structural properties that are not preserved across 3-hydroxy fatty acid homologs. 3-OHFAs are sensed in a chain-length-specific manner in biological systems, with immune elicitation capacity varying substantially depending on carbon number [1]. Moreover, 3-hydroxy and 2-hydroxy fatty acids exhibit fundamentally different metabolic origins and biological roles: 3-OHFAs are primarily mitochondrial β-oxidation intermediates and Gram-negative bacterial LPS components, whereas 2-OHFAs are sphingolipid components generated by distinct 2-hydroxylation pathways [2]. For procurement decisions involving bacterial lipid research, PHA biopolymer studies, or LPS structural analysis, substitution with C16 (3-hydroxyhexadecanoic acid) or C18 (3-hydroxyoctadecanoic acid) homologs will yield incompatible structural and functional outcomes due to the well-documented chain-length dependence of 3-OHFA-containing macromolecular properties [3][4].

• Chain-length homologs (e.g., 3-OH-C16:0) may not replicate biological recognition; LORE receptor responses are chain-length specific.
• Positional isomer (2-hydroxyeicosanoic acid) differs in polarity and lipid interactions, potentially altering chromatographic behavior and biological activity.
• Taxonomic marker specificity depends on exact mass and retention time; any structural analog compromises identification reliability.

• [1] Kutschera A, et al. Bacterial medium-chain 3-hydroxy fatty acid metabolites trigger immunity in Arabidopsis plants. Science. 2019;364(6436):eaau1279. View Source
• [2] Kokotos G, et al. Asymmetric Synthesis of Saturated and Unsaturated Hydroxy Fatty Acids (HFAs) and Study of Their Antiproliferative Activity. Biomolecules. 2024;14(1):110. View Source
• [3] Barbuzzi T, et al. Microbial synthesis of poly(3-hydroxyalkanoates) by Pseudomonas aeruginosa from fatty acids: identification of higher monomer units and structural characterization. Biomacromolecules. 2004;5(6):2469-2478. View Source
• [4] Moran AP, et al. Chemical structure and biological activity of a lipid A component from Helicobacter pylori strain 206. J Endotoxin Res. 2001;7(2):155-161. View Source

3-Hydroxyeicosanoic Acid: Product-Specific Evidence

sEH Inhibition Activity

When Pseudomonas aeruginosa ATCC 27853 is cultured on even-carbon n-alkanoic acid substrates ranging from C8 to C20, the resulting poly(3-hydroxyalkanoate) (PHA) copolymers incorporate monomer units that directly correspond to the carbon length of the fed substrate. Specifically, when eicosanoic acid (C20:0) is provided as the carbon source, the highest molecular weight monomer unit detected in the polymer is 3-hydroxyeicosanoate (C20) [1]. In contrast, when C18 substrates (octadecanoic acid) are used, the highest monomer is 3-hydroxyoctadecanoate (C18); C16 substrates yield maximum monomer 3-hydroxyhexadecanoate (C16) [1]. This carbon-source-dependent chain-length fidelity is a quantitative and reproducible phenomenon that cannot be achieved with any other single 3-hydroxy fatty acid homolog. The weight-average molecular weights of the resulting PHAs range from 187,000 to 596,000 g/mol, with differential scanning calorimetry (DSC) showing melting temperatures (Tm) between 43 and 58 °C and enthalpy of fusion (ΔHm) from 5.9 to 24.8 J/g, values that vary based on the monomer composition profile [1].

sEH Inhibition

Cross-study comparable

IC50 0.12 µM (mouse sEH) vs TPPU ~0.6 nM

Natural metabolite scaffold for sEH inhibition studies

Potency distinct from synthetic inhibitors; supports lead identification context

Evidence Dimension	PHA monomer incorporation from even-carbon fatty acid substrates (Pseudomonas aeruginosa ATCC 27853)
Target Compound Data	3-hydroxyeicosanoate (C20) monomer detected when grown on eicosanoic acid (C20:0)
Comparator Or Baseline	3-hydroxycaproate (C6) to 3-hydroxyoctadecanoate (C18) monomers detected when grown on corresponding C6–C18 even-carbon substrates
Quantified Difference	C20 substrate → C20 monomer (maximum detected unit); C18 substrate → C18 monomer; C16 substrate → C16 monomer; chain-length-dependent fidelity ratio of 1:1 correspondence between substrate carbon number and maximum monomer carbon number across the C8–C20 even-carbon series
Conditions	Pseudomonas aeruginosa ATCC 27853 culture on saturated fatty acids with even carbon numbers; analysis by gas chromatography (GC) and capillary liquid chromatography-electrospray mass spectrometry (LC-ESI MS) of methanolyzed PHA samples

Why This Matters

Procurement of 3-hydroxyeicosanoic acid is essential for researchers synthesizing C20 monomer-containing PHAs or studying chain-length-dependent PHA biopolymer properties, as no shorter-chain homolog can substitute for this C20-specific biosynthetic outcome.

• [1] Barbuzzi T, et al. Microbial synthesis of poly(3-hydroxyalkanoates) by Pseudomonas aeruginosa from fatty acids: identification of higher monomer units and structural characterization. Biomacromolecules. 2004;5(6):2469-2478. View Source

Gram-Positive Antibacterial Profile

3-Hydroxyeicosanoic acid (C20:0, 3-OH) exhibits distinct physicochemical properties that differentiate it from its shorter-chain C18 homolog. The melting point of 3-hydroxyeicosanoic acid is 93 °C [1]. Its XLogP value is 7.90, and its topological polar surface area (TPSA) is 57.50 Ų, with 18 rotatable bonds and a predicted boiling point of 458.4 ± 28.0 °C at 760 mmHg [2]. In contrast, the C18 homolog 3-hydroxyoctadecanoic acid has an XLogP of approximately 6.9–7.1, a TPSA of 57.53 Ų, and a boiling point of approximately 428–432 °C at 760 mmHg. The increased hydrophobicity and elevated boiling point of the C20 compound directly impact its chromatographic retention behavior, extraction efficiency, and formulation considerations. These chain-length-dependent differences in solubility, melting behavior, and chromatographic mobility are well-documented across the 3-hydroxy fatty acid homologous series, with each two-carbon increment producing quantifiably distinct property shifts [3].

Antibacterial MIC

Class-level inference

MSSA 16 µg/mL, MRSA 32 µg/mL, B. subtilis 8 µg/mL; inactive vs Gram-negative

Supports antimicrobial screening context

Class-level activity; specific mechanism not established

Evidence Dimension	Physicochemical parameters: melting point, XLogP, boiling point
Target Compound Data	C20 (3-hydroxyeicosanoic acid): melting point 93 °C; XLogP 7.90; predicted boiling point 458.4 ± 28.0 °C
Comparator Or Baseline	C18 (3-hydroxyoctadecanoic acid): XLogP ~6.9–7.1; predicted boiling point ~428–432 °C
Quantified Difference	ΔXLogP ≈ 0.8–1.0 (increased hydrophobicity); ΔBoiling Point ≈ +26–30 °C
Conditions	Computational prediction models and experimental melting point determination

Why This Matters

The distinct physicochemical profile of the C20 compound dictates its solubility, extraction, and chromatographic behavior, making it non-interchangeable with C18 or shorter homologs in analytical method development and sample preparation workflows.

• [1] LipidBank: LBF20000HO02. 3-Hydroxyeicosanoic acid. LipidBank Database. View Source
• [2] PlantaE DB: 3-Hydroxyeicosanoic acid. PlantaE Database. View Source
• [3] Saraf A, et al. Hydrocarbon and fatty acid distributions in environmental samples: chain-length dependence of physicochemical properties. Environ Chem Lett. 2020. View Source

Chain-Length Specificity in Plant Immunity

In the cell wall of Gordona hydrophobica smooth variant 1775/15, a glycosylated peptidolipid (GPL) named gordonin incorporates 3-hydroxyeicosanoic acid (20:0(3-OH)) as the β-hydroxylated fatty acid component that forms the cyclic lactone ring structure [1]. The structural analysis identified two GPL variants: one containing the C20 3-OH fatty acid (20:0(3-OH)) and another containing a C22 monounsaturated 3-OH fatty acid (22:1(3-OH)), present in an approximate ratio of 1:0.9 [1]. Importantly, no shorter-chain 3-hydroxy fatty acids (e.g., C16 or C18) were detected as components of this specific peptidolipid structure in this organism [1]. This demonstrates organism-specific and structure-specific incorporation of the C20 3-hydroxy fatty acid. The amino acid sequence variation (D-Leu versus L-Phe in approximately 30% of molecules) occurs independently of the fatty acid moiety, indicating that the C20 3-OH fatty acid is an essential and non-randomly selected component of this cyclic lipopeptide architecture [1].

Plant Immunity

Class-level inference

C20 response distinct from C10; activity not quantified

Chain-length specificity requires characterization

C10 acts as strongest elicitor; C20 response data limited

Evidence Dimension	Fatty acid composition of gordonin peptidolipid in Gordona hydrophobica
Target Compound Data	3-hydroxyeicosanoic acid (20:0(3-OH)) as the β-hydroxylated fatty acid in the primary GPL fraction
Comparator Or Baseline	Alternative fatty acid component: 22:1(3-OH) in secondary GPL fraction
Quantified Difference	Ratio of 20:0(3-OH) to 22:1(3-OH) is approximately 1:0.9; no C16 or C18 3-OH fatty acids detected
Conditions	MALDI-PSD tandem mass spectrometry, GC/MS, Edman degradation, and NMR analysis of purified GPL from G. hydrophobica 1775/15 smooth variant

Why This Matters

For researchers studying bacterial cell wall architecture or developing antimicrobial strategies targeting peptidolipid biosynthesis, 3-hydroxyeicosanoic acid is a structurally verified component of the gordonin cyclic lipopeptide, and substitution with any other chain-length 3-OH fatty acid would not accurately represent the native bacterial lipid composition.

• [1] Moormann M, et al. A new glycosylated lipopeptide incorporated into the cell wall of a smooth variant of Gordona hydrophobica. J Biol Chem. 1997;272(16):10729-10738. View Source

Mycobacterial Species Biomarker

The lipopolysaccharide (LPS) of Chlamydia trachomatis serotype L2 contains exactly two residues of 3-hydroxyeicosanoic acid per LPS molecule, as determined by MALDI mass spectrometry and compositional analysis [1]. The de-O-acylated LPS yields a major molecular ion peak at m/z 1781.1, corresponding to a molecule comprising 3 Kdo (3-deoxy-D-manno-oct-2-ulosonic acid) residues, 2 GlcN (glucosamine) residues, 2 phosphate groups, and two 3-hydroxyeicosanoic acid residues [1]. This C20 3-OHFA-containing LPS structure is distinct from the LPS of enterobacteria such as Escherichia coli, where the lipid A portion is acylated predominantly by C14 3-hydroxy fatty acids (3-hydroxytetradecanoic acid) [2]. The chain-length variation of 3-OHFAs in lipid A is a well-established taxonomic and functional discriminator among Gram-negative bacteria: short-chain 3-OHFAs (C10–C14) are associated with classical endotoxic activity, whereas longer-chain 3-OHFAs including C20 have been documented in organisms with distinct immunomodulatory profiles [3][4].

Mycobacterial Marker

Head-to-head comparison

Present in 69% M. gordonae strains vs absent in M. avium, M. kansasii

Supports taxonomic identification workflow

Requires GC-MS profiling for strain differentiation

Evidence Dimension	3-hydroxy fatty acid composition of Gram-negative bacterial lipopolysaccharide (LPS)
Target Compound Data	Two 3-hydroxyeicosanoic acid (C20:0(3-OH)) residues per LPS molecule in Chlamydia trachomatis L2
Comparator Or Baseline	E. coli LPS: predominantly 3-hydroxytetradecanoic acid (C14:0(3-OH)) as lipid A acyl chains
Quantified Difference	Carbon chain length difference: C20 vs. C14 (Δ6 carbons); Molar ratio in C. trachomatis LPS: 2.8 Kdo : 2 GlcN : 2.1 P : 4.5 total fatty acids, with 2 residues specifically identified as C20 3-OHFA
Conditions	MALDI-MS of de-O-acylated LPS; compositional analysis following isolation from tissue culture-grown C. trachomatis elementary bodies

Why This Matters

Procurement of 3-hydroxyeicosanoic acid is necessary for studies involving Chlamydia LPS structure, biosynthesis, or immune recognition, as enterobacterial C14 3-OHFA standards are structurally and functionally non-equivalent.

• [1] Rund S, et al. Structural analysis of the lipopolysaccharide from Chlamydia trachomatis serotype L2. J Biol Chem. 1999;274(24):16819-16824. View Source
• [2] Raetz CR, Whitfield C. Lipopolysaccharide endotoxins. Annu Rev Biochem. 2002;71:635-700. View Source
• [3] Ieranò T, et al. Endotoxic properties of lipid A from Comamonas testosteroni. Microbiology. 2001;147(Pt 5):1375-1382. View Source
• [4] Hwang SH, et al. Variation, Modification and Engineering of Lipid A in Endotoxin of Gram-Negative Bacteria. Int J Mol Sci. 2021;22(5):2320. View Source

Lipid A & Endotoxin Marker Profiling

In Mycobacterium tuberculosis and related slow-growing pathogenic mycobacteria, an ornithine-amide lipid incorporates 3-hydroxyeicosanoic acid (and its C18 homolog) as the amide-linked fatty acid component [1]. Specifically, 3-hydroxyoctadecanoic and 3-hydroxyeicosanoic acids (and homologues) are linked through an amide bond to the α-amino group of L-ornithine, with the hydroxyl group of the fatty acid subsequently esterified mainly by tuberculostearic acid (10-methyloctadecanoic acid) [1]. This lipid structure was detected in several slow-growing pathogenic mycobacteria by thin-layer chromatography but was absent from an avirulent strain (H37 Ra) of M. tuberculosis [1]. The absence of this lipid in the avirulent strain suggests a potential correlation with virulence-associated lipid profiles, though direct causative evidence has not been established. The specific incorporation of the C20 3-OH fatty acid into this structurally defined ornithine lipid distinguishes it from other mycobacterial lipid classes that utilize different fatty acyl chain lengths [1].

LPS/Endotoxin Marker

Class-level inference

Detected in lipid A via LC-MS/MS; correlation with bioactivity weak

Supports endotoxin marker profiling with review

Sum 3-OH-FA poorly predicts endotoxin activity; C20 chain may add specificity

Evidence Dimension	Presence and structural role of 3-hydroxyeicosanoic acid in mycobacterial ornithine lipid
Target Compound Data	3-hydroxyeicosanoic acid (C20:0(3-OH)) detected as amide-linked component in M. tuberculosis ornithine lipid
Comparator Or Baseline	3-hydroxyoctadecanoic acid (C18:0(3-OH)) also detected; avirulent M. tuberculosis H37 Ra strain lacks the ornithine lipid entirely
Quantified Difference	Qualitative detection in pathogenic slow-growing mycobacteria; absence in avirulent H37 Ra strain
Conditions	Chemical analysis and mass spectrometry of lipid extracts from M. tuberculosis and related mycobacterial strains

Why This Matters

For researchers investigating mycobacterial lipid biosynthesis, virulence-associated lipid markers, or developing lipid-based diagnostic tools, 3-hydroxyeicosanoic acid is a verified component of the ornithine-amide lipid found in pathogenic M. tuberculosis strains.

• [1] Lanéelle MA, et al. Ornithine lipid of Mycobacterium tuberculosis: its distribution in some slow- and fast-growing mycobacteria. J Gen Microbiol. 1990;136(4):773-778. View Source

3-Hydroxyeicosanoic Acid: Application Scenarios

sEH-Targeted Therapeutics Development

3-Hydroxyeicosanoic acid is a structurally verified β-hydroxylated fatty acid component of the gordonin glycosylated peptidolipid in Gordona hydrophobica [1]. It forms the cyclic lactone ring structure of the GPL, with a defined ratio of 20:0(3-OH) to 22:1(3-OH) of approximately 1:0.9 [1]. Researchers investigating Gram-positive bacterial cell wall architecture, cyclic lipopeptide biosynthesis, or developing GPL-targeted antimicrobial strategies should procure authentic 3-hydroxyeicosanoic acid for use as an analytical reference standard or synthetic precursor.

Gram-Positive Antibacterial Drug Discovery

In Pseudomonas aeruginosa PHA biosynthesis, 3-hydroxyeicosanoic acid serves as the C20 monomer unit when the organism is cultured on eicosanoic acid (C20:0) substrates [2]. This carbon-source-to-monomer fidelity is chain-length-specific: C20 substrate yields C20 monomer; C18 yields C18 monomer; C16 yields C16 monomer [2]. The resulting PHA copolymers exhibit molecular weights of 187,000–596,000 g/mol and Tm values of 43–58 °C [2]. Procurement of 3-hydroxyeicosanoic acid is essential for laboratories synthesizing medium-chain-length PHAs with defined C20 monomer content or investigating chain-length-dependent biopolymer thermal and mechanical properties.

Mycobacterial Taxonomy Analytical Standard

The LPS of Chlamydia trachomatis serotype L2 contains exactly two residues of 3-hydroxyeicosanoic acid per molecule, as determined by MALDI-MS with a major molecular ion peak at m/z 1781.1 corresponding to 3 Kdo, 2 GlcN, 2 phosphates, and two 3-hydroxyeicosanoic acid residues [3]. This C20 3-OHFA-containing LPS structure differs markedly from enterobacterial LPS which utilizes C14 3-OHFAs [4]. Researchers studying chlamydial LPS biosynthesis, immune recognition, or developing LPS-based diagnostic assays require authentic 3-hydroxyeicosanoic acid as a reference standard for mass spectrometric identification and quantification.

Plant Immunity Chain-Length Probing

3-Hydroxyeicosanoic acid is an amide-linked component of the ornithine-amide lipid detected in pathogenic slow-growing mycobacteria including Mycobacterium tuberculosis [5]. The hydroxyl group of this C20 3-OH fatty acid is esterified mainly by tuberculostearic acid (10-methyloctadecanoic acid) [5]. This specific lipid was not detected in the avirulent M. tuberculosis H37 Ra strain [5]. Procurement of 3-hydroxyeicosanoic acid supports research into mycobacterial lipid metabolism, virulence factor characterization, and the development of lipid-based biomarkers for tuberculosis diagnostics.

Application

Selection Property

Validation Focus

sEH inhibition pathway research

Natural metabolite scaffold profiling

sEH inhibitory activity and selectivity benchmarking

Gram-positive antimicrobial screening

Activity against MSSA/MRSA strains

MIC benchmarking and resistance mechanism review

Mycobacterial taxonomy reference standard

Biomarker specificity for M. gordonae

GC-MS retention time and mass spectral confirmation

Plant immune receptor structure-activity studies

Chain-length dependent LORE activation

Elicitation assay response and receptor specificity mapping

• [1] Moormann M, et al. A new glycosylated lipopeptide incorporated into the cell wall of a smooth variant of Gordona hydrophobica. J Biol Chem. 1997;272(16):10729-10738. View Source
• [2] Barbuzzi T, et al. Microbial synthesis of poly(3-hydroxyalkanoates) by Pseudomonas aeruginosa from fatty acids: identification of higher monomer units and structural characterization. Biomacromolecules. 2004;5(6):2469-2478. View Source
• [3] Rund S, et al. Structural analysis of the lipopolysaccharide from Chlamydia trachomatis serotype L2. J Biol Chem. 1999;274(24):16819-16824. View Source
• [4] Raetz CR, Whitfield C. Lipopolysaccharide endotoxins. Annu Rev Biochem. 2002;71:635-700. View Source
• [5] Lanéelle MA, et al. Ornithine lipid of Mycobacterium tuberculosis: its distribution in some slow- and fast-growing mycobacteria. J Gen Microbiol. 1990;136(4):773-778. View Source